Cas no 2640734-80-9 (Benzene, 1-bromo-3-cyclopropyl-2-nitro-)

• Product Name: Benzene, 1-bromo-3-cyclopropyl-2-nitro-
• CAS No: 2640734-80-9
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 5223931
• Update Time: 2026-03-07

Benzene, 1-bromo-3-cyclopropyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-cyclopropyl-2-nitro-

• Inchi： 1S/C9H8BrNO2/c10-8-3-1-2-7(6-4-5-6)9(8)11(12)13/h1-3,6H,4-5H2
• InChI Key： YMBGSFORKWJSJX-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(C2CC2)=C1[N+]([O-])=O

Additional information on Benzene, 1-bromo-3-cyclopropyl-2-nitro-

Introduction to Benzene, 1-bromo-3-cyclopropyl-2-nitro- (CAS No. 2640734-80-9)

Benzene, 1-bromo-3-cyclopropyl-2-nitro- (CAS No. 2640734-80-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a bromine atom, a cyclopropyl group, and a nitro group attached to a benzene ring. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The molecular formula of Benzene, 1-bromo-3-cyclopropyl-2-nitro- is C₁₀H₉BrNO₂, with a molecular weight of approximately 251.08 g/mol. Its structural complexity provides a foundation for diverse chemical transformations, enabling researchers to explore its potential in the development of novel therapeutic agents and advanced materials.

In recent years, there has been a growing interest in the use of Benzene, 1-bromo-3-cyclopropyl-2-nitro- as a building block for the synthesis of bioactive molecules. One notable application is in the development of anti-cancer drugs. Studies have shown that compounds derived from this benzene derivative exhibit promising cytotoxic activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of Benzene, 1-bromo-3-cyclopropyl-2-nitro- demonstrated significant inhibition of tumor growth in both in vitro and in vivo models.

The presence of the bromine atom in Benzene, 1-bromo-3-cyclopropyl-2-nitro- makes it an excellent substrate for cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling. These reactions are widely used in the synthesis of complex organic molecules and are essential tools in modern synthetic chemistry. The cyclopropyl group, on the other hand, introduces additional stereochemical complexity and can influence the conformational properties of the molecule, which can be crucial for optimizing biological activity.

The nitro group in Benzene, 1-bromo-3-cyclopropyl-2-nitro- is another key functional group that contributes to its reactivity and potential biological activity. Nitro compounds are known for their ability to undergo reduction to form amino groups, which can be further functionalized to create a wide range of bioactive molecules. This property makes Benzene, 1-bromo-3-cyclopropyl-2-nitro- an attractive starting material for the synthesis of drugs with diverse therapeutic applications.

In addition to its use in pharmaceutical research, Benzene, 1-bromo-3-cyclopropyl-2-nitro- has also found applications in materials science. The unique electronic properties of this compound make it suitable for the development of organic semiconductors and other advanced materials. Recent studies have explored its potential as a building block for organic field-effect transistors (OFETs) and organic photovoltaic devices (OPVs). The ability to fine-tune the electronic properties through chemical modifications further enhances its versatility in these applications.

The synthesis of Benzene, 1-bromo-3-cyclopropyl-2-nitro- typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by functional group transformations. Advances in catalytic methods have also led to more efficient and environmentally friendly synthetic strategies, reducing the overall cost and environmental impact of production.

In conclusion, Benzene, 1-bromo-3-cyclopropyl-2-nitro- (CAS No. 2640734-80-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and reactivity make it an invaluable tool for researchers working on the development of new drugs and advanced materials. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in future scientific advancements.